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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-4,5-

dihydrooxazole

Cat. No.: B061829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-4,5-
dihydrooxazole, a key building block in organic synthesis and medicinal chemistry. This

document details its chemical identity, physicochemical properties, a robust synthesis protocol,

and essential characterization data.

Core Compound Data
Chemical Identity:

Identifier Value

IUPAC Name 2-(4-bromophenyl)-4,5-dihydrooxazole

CAS Number 189120-01-2

Molecular Formula C₉H₈BrNO

Molecular Weight 226.07 g/mol

Canonical SMILES C1COC(=N1)C2=CC=C(C=C2)Br

Physicochemical Properties:
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Property Value Reference

Physical State Solid [1]

Appearance Pale orange solid [1]

Melting Point 100 - 104 °C [1]

Synthesis of 2-(4-Bromophenyl)-4,5-dihydrooxazole
A highly efficient method for the synthesis of 2-(4-Bromophenyl)-4,5-dihydrooxazole involves

the condensation of 4-bromobenzaldehyde with ethanolamine. This one-pot reaction proceeds

with high yield and is amenable to scale-up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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